Cas no 429653-28-1 (2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol)

• Product Name: 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol
• CAS No: 429653-28-1
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289383888245
• CID: 3076664
• PubChem ID: 719865
• Update Time: 2025-11-07

2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Furan-2-yl)-1H-pyrazol-3-yl)naphthalen-1-ol
• 2-(5-Furan-2-yl-1H-pyrazol-3-yl)-naphthalen-1-ol
• 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol
• EN300-18627121
• SR-01000482813
• 429653-28-1
• HMS2375L19
• AKOS000663227
• CS-0078091
• CHEMBL1539876
• AJ-292/40763299
• 865-475-6
• SR-01000482813-1
• (2Z)-2-[5-(furan-2-yl)-1,2-dihydropyrazol-3-ylidene]naphthalen-1-one
• BDBM49249
• (2Z)-2-[5-(2-furyl)-3-pyrazolin-3-ylidene]naphthalen-1-one
• SCHEMBL12316728
• VU 0038882
• MLS000066829
• Oprea1_465536
• SB37169
• 2-[5-(furan-2-yl)-1H-pyrazol-3-yl]naphthalen-1-ol
• STL069611
• 2-[5-(2-furyl)-1H-pyrazol-3-yl]-1-naphthol
• (2Z)-2-[5-(2-furanyl)-1,2-dihydropyrazol-3-ylidene]-1-naphthalenone
• VU0038882
• HY-118951
• cid_5397214
• SMR000071098
• AB00111797-01
• Oprea1_076244

• Inchi： 1S/C17H12N2O2/c20-17-12-5-2-1-4-11(12)7-8-13(17)14-10-15(19-18-14)16-6-3-9-21-16/h1-10,20H,(H,18,19)
• InChI Key： AUFKOSNMJAYSCA-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2C=CC=1C1C=C(C2=CC=CO2)NN=1

Computed Properties

• Exact Mass: 276.089877630Da
• Monoisotopic Mass: 276.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol

Comprehensive Overview of 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol (CAS No. 429653-28-1)

In the realm of organic chemistry and pharmaceutical research, 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol (CAS No. 429653-28-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its furan and pyrazole moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a naphthalene core with heterocyclic appendages, making it a versatile candidate for drug discovery and material science.

The furan-2-yl group in this compound is particularly noteworthy, as furan derivatives are widely studied for their antimicrobial and anti-inflammatory properties. Coupled with the 1H-pyrazol-3-yl unit, which is prevalent in many pharmacologically active compounds, this molecule exhibits a synergistic potential for targeting various biological pathways. Researchers are increasingly focusing on such hybrid structures to address challenges in drug resistance and multi-target therapies, which are hot topics in contemporary medicinal chemistry.

From a synthetic perspective, 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol offers intriguing possibilities. Its synthesis often involves multi-step reactions, including cyclization and cross-coupling techniques, which are pivotal in modern organic synthesis. The compound’s CAS No. 429653-28-1 serves as a unique identifier in chemical databases, facilitating its tracking in academic and industrial research. Given the growing demand for sustainable chemistry, efforts to optimize its synthesis using green chemistry principles are also gaining traction.

In the context of AI-driven drug discovery, this compound is a prime example of how computational tools can predict its interactions with biological targets. Platforms like AlphaFold and molecular docking software are being employed to explore its binding affinities, a trend that aligns with the increasing integration of machine learning in chemical research. Such advancements are answering common user queries like, "How can AI accelerate the identification of new drug candidates?"

Another area of interest is the compound’s potential role in material science. Its conjugated system and aromatic rings make it a candidate for organic electronics, such as OLEDs or sensors. This aligns with the surge in searches for "organic materials for renewable energy applications," highlighting its relevance beyond pharmaceuticals. The naphthalen-1-ol segment, in particular, contributes to its stability and electronic properties, which are critical for such applications.

Safety and regulatory aspects of 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol are also under scrutiny, especially with the rise of REACH compliance and green chemistry initiatives. While not classified as a hazardous substance, its handling requires standard laboratory precautions, a point often emphasized in safety data sheets (SDS). This addresses frequent user concerns about "chemical safety in research laboratories."

In summary, 2-5-(furan-2-yl)-1H-pyrazol-3-ylnaphthalen-1-ol (CAS No. 429653-28-1) represents a multifaceted compound with promising applications in drug development, material science, and computational chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, resonating with trends like personalized medicine and sustainable technologies. As scientific inquiries evolve, this compound is poised to remain a key player in addressing some of the most pressing challenges in chemistry and beyond.